Cas no 10045-34-8 (1H-Imidazole,2-nitro-1-(2-propen-1-yl)-)

• Product Name: 1H-Imidazole,2-nitro-1-(2-propen-1-yl)-
• CAS No: 10045-34-8
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 173119
• PubChem ID: 202263
• Update Time: 2025-04-19

1H-Imidazole,2-nitro-1-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,2-nitro-1-(2-propen-1-yl)-
• Imidazole,1-allyl-2-nitro- (7CI,8CI)
• 2-nitro-1-prop-2-enylimidazole
• BRN 0512417
• 1-Allyl-2-nitroimidazole
• SCHEMBL11360428
• 10045-34-8
• DTXSID30143292
• Imidazole, 1-allyl-2-nitro-

• Inchi： 1S/C6H7N3O2/c1-2-4-8-5-3-7-6(8)9(10)11/h2-3,5H,1,4H2
• InChI Key： RFDSGLYVMLQGTN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=NC=CN1CC=C)=O

Computed Properties

• Exact Mass: 153.05391
• Monoisotopic Mass: 153.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 315.6°Cat760mmHg
• Flash Point: 144.7°C
• Refractive Index: 1.58
• PSA: 60.96
• LogP: 1.50050

1H-Imidazole,2-nitro-1-(2-propen-1-yl)- Security Information

• Safety Term：x. See also ALLYL COMPOUNDS."> Poison by ingestion, subcutaneous, and intraperitoneal routes. When heated to decomposition it emits toxic fumes of NOx. See also ALLYL COMPOUNDS.